Cas no 656241-61-1 (Octadecanamide, 9,10-dihydroxy-N-(2-hydroxyethyl)-)

• Product name: Octadecanamide, 9,10-dihydroxy-N-(2-hydroxyethyl)-
• CAS No: 656241-61-1
• MF: C₂₀H₄₁NO₄
• MW: 359.54384
• CID: 397957
• PubChem ID: 18451692

Octadecanamide, 9,10-dihydroxy-N-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Octadecanamide, 9,10-dihydroxy-N-(2-hydroxyethyl)-
• 9,10-dihydroxy-N-(2-hydroxyethyl)octadecanamide
• DTXSID80593985
• SCHEMBL5398678
• 656241-61-1

• Inchi： InChI=1S/C20H41NO4/c1-2-3-4-5-7-10-13-18(23)19(24)14-11-8-6-9-12-15-20(25)21-16-17-22/h18-19,22-24H,2-17H2,1H3,(H,21,25)
• InChI Key： XUTGMKCKJJYMGA-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(C(CCCCCCCC(=O)NCCO)O)O

Computed Properties

• Exact Mass: 359.30373
• Monoisotopic Mass: 359.30355879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8Ų
• XLogP3: 4.2

Experimental Properties

• PSA: 89.79